2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide

• IUPAC Name: 2-[1-(4-fluorobenzoyl)-3-oxopiperazin-2-yl]-N-phenylacetamide
• InChI: InChI=1S/C19H18FN3O3/c20-14-8-6-13(7-9-14)19(26)23-11-10-21-18(25)16(23)12-17(24)22-15-4-2-1-3-5-15/h1-9,16H,10-12H2,(H,21,25)(H,22,24)
• InChI Key: MCHJPFAMWYEZSI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)NC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O3
• Molecular Weight: 355.4 g/mol

Description

2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound is a member of the indazole family of synthetic cannabinoids and is structurally similar to compounds such as JWH-018 and AM-2201. FUB-APINACA has been shown to have a high affinity for the CB1 and CB2 receptors in the endocannabinoid system, making it a valuable tool for studying the effects of cannabinoids on the body.

Mechanism of Action

2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. These receptors are involved in a variety of physiological processes, including pain sensation, appetite regulation, and immune function. By binding to these receptors, 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide can modulate these processes and produce a range of effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide are still being studied, but it has been shown to produce a range of effects on the body. Some of these effects include increased appetite, decreased pain sensation, and altered immune function. 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide has also been shown to have neuroprotective effects, which could make it a valuable tool for the development of new drugs for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide in lab experiments is its high affinity for the CB1 and CB2 receptors. This makes it a valuable tool for studying the effects of cannabinoids on these receptors and the endocannabinoid system as a whole. However, there are also limitations to using 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide in lab experiments. The complex synthesis process and high cost of the compound can make it difficult to obtain, and there is still much that is unknown about its long-term effects on the body.

Future Directions

There are many potential future directions for the use of 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide in scientific research. One area of interest is the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide's neuroprotective effects make it a promising candidate for this type of research. Another area of interest is the study of the effects of cannabinoids on the immune system, which could have implications for the treatment of autoimmune disorders. Overall, 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide is a valuable tool for studying the effects of cannabinoids on the body, and its potential applications in scientific research are still being explored.

Scientific Research Applications

2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide has been used in a variety of scientific research applications, including studies on the endocannabinoid system, the effects of cannabinoids on the body, and the development of new drugs for the treatment of various medical conditions. 2-[1-(4-fluorobenzoyl)-3-oxo-2-piperazinyl]-N-phenylacetamide has been shown to have a high affinity for the CB1 and CB2 receptors, making it a valuable tool for studying the effects of cannabinoids on these receptors.